Cas no 2228837-65-6 (O-2-(2-methoxy-1,3-thiazol-5-yl)ethylhydroxylamine)

• Product Name: O-2-(2-methoxy-1,3-thiazol-5-yl)ethylhydroxylamine
• CAS No: 2228837-65-6
• MF: C₆H₁₀N₂O₂S
• MW: 174.220799922943
• CID: 5999147
• PubChem ID: 165634224
• Update Time: 2025-10-25

O-2-(2-methoxy-1,3-thiazol-5-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-methoxy-1,3-thiazol-5-yl)ethylhydroxylamine
• EN300-1998752
• 2228837-65-6
• O-[2-(2-methoxy-1,3-thiazol-5-yl)ethyl]hydroxylamine

• Inchi： 1S/C6H10N2O2S/c1-9-6-8-4-5(11-6)2-3-10-7/h4H,2-3,7H2,1H3
• InChI Key： RPBKSNJYHYVYQM-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CCON)OC

Computed Properties

• Exact Mass: 174.04629874g/mol
• Monoisotopic Mass: 174.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.6Ų

Additional information on O-2-(2-methoxy-1,3-thiazol-5-yl)ethylhydroxylamine

Research Briefing on O-2-(2-methoxy-1,3-thiazol-5-yl)ethylhydroxylamine (CAS: 2228837-65-6)

O-2-(2-methoxy-1,3-thiazol-5-yl)ethylhydroxylamine (CAS: 2228837-65-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole-based structure and hydroxylamine functional group, has shown promising potential in various therapeutic applications, including but not limited to, enzyme inhibition, targeted drug delivery, and as a key intermediate in the synthesis of bioactive molecules. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential applications.

Recent studies have highlighted the synthetic versatility of O-2-(2-methoxy-1,3-thiazol-5-yl)ethylhydroxylamine, with researchers exploring its utility as a building block for the development of new pharmacophores. The compound's thiazole moiety is particularly noteworthy, as it is a common feature in many biologically active molecules, including antibiotics and anticancer agents. The hydroxylamine group, on the other hand, offers reactive sites for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. Several research groups have reported successful synthesis routes for this compound, often involving multi-step organic reactions that ensure high purity and yield.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that O-2-(2-methoxy-1,3-thiazol-5-yl)ethylhydroxylamine exhibits notable inhibitory effects on specific enzymes involved in inflammatory and metabolic pathways. For instance, one study published in the Journal of Medicinal Chemistry revealed that this compound acts as a potent inhibitor of a key enzyme in the arachidonic acid cascade, suggesting potential applications in the treatment of inflammatory diseases. Another study, conducted by a team at a leading pharmaceutical research institute, explored its role in modulating oxidative stress responses, with promising results in cellular models of neurodegenerative disorders.

Beyond its direct biological effects, O-2-(2-methoxy-1,3-thiazol-5-yl)ethylhydroxylamine has also been investigated for its utility in drug conjugation and targeted delivery systems. Researchers have utilized its reactive hydroxylamine group to link it with various drug molecules, creating conjugates that exhibit improved stability and targeted action. For example, a recent patent application describes the use of this compound in the development of antibody-drug conjugates (ADCs) for cancer therapy, where it serves as a linker between the antibody and the cytotoxic payload. This approach has shown enhanced specificity and reduced off-target effects in preclinical models.

Despite these promising findings, challenges remain in the clinical translation of O-2-(2-methoxy-1,3-thiazol-5-yl)ethylhydroxylamine-based therapies. Issues such as pharmacokinetic optimization, toxicity profiling, and scalable synthesis need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on these aspects, with several collaborative efforts between academic institutions and pharmaceutical companies aimed at advancing the compound into clinical trials. Additionally, computational modeling and structure-activity relationship (SAR) studies are being employed to design more potent and selective derivatives.

In conclusion, O-2-(2-methoxy-1,3-thiazol-5-yl)ethylhydroxylamine (CAS: 2228837-65-6) represents a promising candidate in the realm of chemical biology and drug development. Its unique structural features and versatile reactivity make it a valuable tool for researchers exploring new therapeutic avenues. As the body of research grows, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals. Future studies should focus on addressing the current limitations and expanding the scope of its applications, particularly in areas such as personalized medicine and combination therapies.